Cas no 36881-15-9 (2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride)

• Product Name: 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride
• CAS No: 36881-15-9
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 1479446
• PubChem ID: 54421608
• Update Time: 2025-06-23

2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride Chemical and Physical Properties

Names and Identifiers

• Propanoyl chloride, 2,2-dimethyl-3-(phenylmethoxy)-
• 3-benzyloxy-2,2-dimethylpropionyl chloride
• SCHEMBL1691485
• 2,2-Dimethyl-3-(phenylmethoxy)propanoyl chloride
• 3-(Benzyloxy)-2,2-dimethylpropanoyl chloride
• 36881-15-9
• WBFGSAPRAFBOGB-UHFFFAOYSA-N
• 2,2-dimethyl-3-phenylmethoxypropanoyl chloride
• 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride

• Inchi： 1S/C12H15ClO2/c1-12(2,11(13)14)9-15-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： WBFGSAPRAFBOGB-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)COCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 226.07615
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride

Professional Introduction to 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride (CAS No. 36881-15-9)

2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride, a compound with the chemical identifier CAS No. 36881-15-9, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in the development of bioactive molecules and synthetic methodologies.

The molecular structure of 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride consists of a propanoyl chloride moiety substituted with a phenylmethoxy group at the third carbon position, further enhanced by two methyl groups at the second carbon. This configuration imparts distinct reactivity and functional properties, making it a valuable building block in medicinal chemistry and industrial applications.

In recent years, the compound has been extensively studied for its role in the synthesis of various pharmacologically relevant molecules. Its reactivity as an acylating agent allows for the efficient introduction of acyl groups into organic substrates, facilitating the construction of complex drug candidates. The presence of the phenylmethoxy group adds an additional layer of functionality, enabling further derivatization and modification to tailor specific biological activities.

One of the most compelling aspects of 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride is its utility in the development of novel therapeutic agents. Current research highlights its application in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other anti-inflammatory compounds. The ability to modify the phenylmethoxy substituent allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug design.

Moreover, the compound has been explored in the context of enzyme inhibition studies. Its acylating properties make it a suitable candidate for generating enzyme substrates or inhibitors. For instance, researchers have utilized derivatives of this compound to study the mechanisms of cytidine deaminases and other enzymes involved in nucleotide metabolism. Such studies contribute to a deeper understanding of enzymatic pathways and can lead to the development of targeted therapies for metabolic disorders.

The synthetic versatility of 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride extends beyond pharmaceutical applications. It has been employed in materials science and agrochemical research, where its ability to form stable derivatives is highly beneficial. For example, it serves as a precursor in the synthesis of specialty polymers and coatings that exhibit enhanced durability and chemical resistance.

In conclusion, 2,2-Dimethyl-3-(phenylmethoxy)-propanoyl Chloride (CAS No. 36881-15-9) represents a cornerstone in modern synthetic chemistry. Its broad utility across multiple disciplines underscores its importance as a chemical intermediate. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to remain a key player in both academic and industrial settings.